Tribenzyltin acetate
Overview
Description
Tribenzyltin acetate is a chemical compound with the molecular formula C23H24O2Sn . It has a molecular weight of 451.145 . The compound is also known by other names such as Tribenzylstannyl acetate and Acetoxytribenzyltin .
Synthesis Analysis
The synthesis of Tribenzyltin acetate and similar compounds has been a subject of research. For instance, a study reported the synthesis of polymers derived from the reaction of 2-oxo-propionic acid benzoyl hydrazone and dibenzyltin dichloride or tribenzyltin chloride .Molecular Structure Analysis
The molecular structure of Tribenzyltin acetate has been determined using three-dimensional X-ray methods . The crystals are monoclinic, with a space group P 2 1 / b . In the crystal, the tin atoms are rendered five-coordinate in a trigonal bipyramidal structure by bridging acetate groups .Scientific Research Applications
Crystal and Molecular Structure Analysis
Tribenzyltin acetate has been extensively studied for its crystal and molecular structures. Alcock and Timms (1968) identified its crystal structure using three-dimensional X-ray methods, revealing a linear polymer structure with two different Sn–O bond lengths (Alcock & Timms, 1968). Ferguson et al. (1995) confirmed this structure with more precise molecular dimensions, noting its polymeric nature with bridging unsymmetric acetate groups (Ferguson et al., 1995).
Antitumor Properties and Drug Delivery
Anasamy et al. (2019) explored the in vivo antitumor properties of tribenzyltin carboxylates in a murine metastatic mammary tumor model. They observed enhanced efficacy when these compounds were delivered in nanoformulations, specifically in a poly(lactic-co-glycolic acid) (PLGA) base (Anasamy et al., 2019). Similarly, their 2017 study demonstrated that structural modifications in tribenzyltin compounds could significantly enhance anticancer properties, indicating potential for development as anticancer agents (Anasamy et al., 2017).
Catalytic Activity
Huiguang (2001) investigated the synthesis and catalytic activity of tribenzyltin p-sulfosalicylic acid sulfonate, highlighting its good acetal selectivity in alcohol and aldehyde condensation reactions (Huiguang, 2001).
Electrochemical Sensors
Li et al. (1998) utilized tribenzyltin(IV) phenolates as ionophores for PVC membrane electrodes, demonstrating their high specificity and linear response towards salicylate over common anions. This suggests their potential use in electrochemical sensors (Li et al., 1998).
Synthesis of Novel Compounds
Yin et al. (2010) reported the synthesis of tribenzyltin heteroaromatic carboxylates, a process that yields a variety of compounds with potential applications in material science and organic synthesis (Yin et al., 2010).
Safety and Hazards
While specific safety data for Tribenzyltin acetate was not found, general safety measures for handling similar chemical compounds include wearing personal protective equipment, avoiding dust formation, and using the compound only under a chemical fume hood . If swallowed or in contact with skin, immediate medical assistance should be sought .
properties
IUPAC Name |
tribenzylstannyl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C7H7.C2H4O2.Sn/c3*1-7-5-3-2-4-6-7;1-2(3)4;/h3*2-6H,1H2;1H3,(H,3,4);/q;;;;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNANSYMQXPWAEI-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O[Sn](CC1=CC=CC=C1)(CC2=CC=CC=C2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24O2Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70586684 | |
Record name | (Acetyloxy)(tribenzyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70586684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
451.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10113-31-2 | |
Record name | Tribenzyltin acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010113312 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tribenzyltin acetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164909 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (Acetyloxy)(tribenzyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70586684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TRIBENZYLTIN ACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MD3UPJ2R96 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.